Cas no 159487-15-7 (1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one)

• Product Name: 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one
• CAS No: 159487-15-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5738408
• PubChem ID: 80286276
• Update Time: 2025-05-22

1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3'-ethoxy-[1,1'-biphenyl]-4-yl)ethan-1-one
• AKOS018848784
• 1-[4-(3-ethoxyphenyl)phenyl]ethanone
• 159487-15-7
• 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one
• NS-00130
• L-Valine, (2R)-2-phenyl-N-[(phenylmethoxy)carbonyl]glycyl-, methyl ester

• Inchi： 1S/C16H16O2/c1-3-18-16-6-4-5-15(11-16)14-9-7-13(8-10-14)12(2)17/h4-11H,3H2,1-2H3
• InChI Key： OSUACMVMPHPNLF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 593.2±50.0 °C(Predicted)
• pka: 10.57±0.46(Predicted)

Additional information on 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one

Introduction to 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one (CAS No. 159487-15-7)

1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one (CAS No. 159487-15-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of diaryl ketones, which are known for their aromaticity and potential applications in drug design and advanced materials. The molecule consists of a biphenyl system substituted with an ethoxy group at the 3' position and a ketone group at the 4 position, making it a valuable substrate for various chemical transformations.

The biphenyl core of this compound is a fundamental structural motif in many biologically active molecules. The presence of the ethoxy group introduces electron-donating properties, which can influence the electronic characteristics of the molecule and enhance its reactivity in certain chemical reactions. Additionally, the ketone group provides a site for further functionalization, enabling the synthesis of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in cancer biology. For instance, derivatives of this compound have shown promise as inhibitors of key enzymes involved in tumor progression, such as kinases and proteases. These findings underscore its importance in drug discovery efforts aimed at combating complex diseases.

In addition to its pharmacological applications, CAS No. 159487-15-7 has found utility in materials science. Its aromaticity and stability make it a candidate for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of nanoscale devices with tailored electronic properties.

The synthesis of 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods allow for precise control over the substitution pattern on the biphenyl ring, enabling the preparation of structurally diverse derivatives. The compound's ease of synthesis and high purity make it an attractive starting material for both academic research and industrial applications.

From an environmental perspective, CAS No. 159487-15-7 exhibits favorable biodegradation properties under controlled conditions. This characteristic is particularly important for its use in green chemistry initiatives, where minimizing environmental impact is a key consideration. Ongoing research is focused on optimizing its production processes to enhance sustainability while maintaining its high-quality standards.

In conclusion, 1-{3'-ethoxy-[1,1'-biphenyl]-4-yl}ethan-1-one (CAS No. 159487-15-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in chemical synthesis and materials science, positions it as a valuable tool for addressing pressing challenges in medicine and technology.